![molecular formula C21H18N4O4S3 B2418398 N-(3,4-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide CAS No. 1021215-67-7](/img/no-structure.png)
N-(3,4-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18N4O4S3 and its molecular weight is 486.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Applications
N-(3,4-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide has shown promise in the field of antimicrobial research. A study demonstrated that derivatives of this compound exhibited significant in vitro antimicrobial activity against various bacteria including Bacillus subtilis, Staphylococcus aureus, and Escherichia coli, as well as fungal strains such as Candida albicans, Aspergillus flavus, and Aspergillus niger (El Azab & Abdel-Hafez, 2015).
Antitumor Activity
Research has also explored the antitumor potential of this compound derivatives. Several studies found that these compounds displayed potent anticancer activity. They were particularly effective against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, showing growth inhibition and cytotoxicity (Hafez & El-Gazzar, 2017).
Neuroprotective Properties
There is evidence suggesting that derivatives of this compound may have neuroprotective properties. A study focused on the antiparkinsonian activity of these derivatives in mice. The research indicated that these compounds could be effective in treating Parkinson's disease, as they exhibited significant antiparkinsonian activity and also demonstrated neuroprotective properties by affecting various biochemical parameters in the brain (Azam, Alkskas, & Ahmed, 2009).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,4-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide involves the condensation of 3,4-dimethoxyaniline with 2-chloroacetyl chloride to form N-(3,4-dimethoxyphenyl)-2-chloroacetamide. This intermediate is then reacted with sodium thiomalate to form N-(3,4-dimethoxyphenyl)-2-((methylthio)thio)acetamide. The final compound is obtained by reacting N-(3,4-dimethoxyphenyl)-2-((methylthio)thio)acetamide with 7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidine-5-thiol in the presence of triethylamine and acetic anhydride.", "Starting Materials": [ "3,4-dimethoxyaniline", "2-chloroacetyl chloride", "sodium thiomalate", "7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidine-5-thiol", "triethylamine", "acetic anhydride" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxyaniline with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form N-(3,4-dimethoxyphenyl)-2-chloroacetamide.", "Step 2: Reaction of N-(3,4-dimethoxyphenyl)-2-chloroacetamide with sodium thiomalate to form N-(3,4-dimethoxyphenyl)-2-((methylthio)thio)acetamide.", "Step 3: Reaction of N-(3,4-dimethoxyphenyl)-2-((methylthio)thio)acetamide with 7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidine-5-thiol in the presence of triethylamine and acetic anhydride to form N-(3,4-dimethoxyphenyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide." ] } | |
CAS No. |
1021215-67-7 |
Molecular Formula |
C21H18N4O4S3 |
Molecular Weight |
486.58 |
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[(7-oxo-3-phenyl-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C21H18N4O4S3/c1-28-14-9-8-12(10-15(14)29-2)22-16(26)11-31-20-23-18-17(19(27)24-20)32-21(30)25(18)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,22,26)(H,23,24,27) |
InChI Key |
WGPBITLAHGRMAV-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2)SC(=S)N3C4=CC=CC=C4)OC |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.